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Compound of Interest

Compound Name:
1-Methyl-1,6-

diazaspiro[3.5]nonane

Cat. No.: B11751755

Get Quote

Chemical Identity & Molecular Weight Analysis[1][2]
The precise determination of molecular weight and physicochemical identity is the foundational

step in utilizing 1-Methyl-1,6-diazaspiro[3.5]nonane as a building block or scaffold in drug

discovery. This spirocyclic diamine represents a "scaffold hop" from traditional piperazines,

offering distinct vectors and physicochemical properties.
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Property Value Notes

IUPAC Name
1-Methyl-1,6-

diazaspiro[3.5]nonane

Systematic numbering assigns

position 1 to the azetidine

nitrogen.

Molecular Formula

Molecular Weight (Average) 140.23 g/mol

Standard atomic weights

(C=12.011, H=1.008,

N=14.007).

Monoisotopic Mass 140.1313 Da
Critical for High-Resolution

Mass Spectrometry (HRMS).

CAS Number (Parent) 25408-26-8 (Generic)

Note: Specific CAS for the 1-

methyl derivative may vary by

salt form (e.g.,

dihydrochloride).

SMILES CN1CCC12CCCNC2

Encodes the N-methyl

azetidine spiro-fused to

piperidine.

ClogP ~0.2 - 0.5
Estimated; significantly lower

than aromatic bioisosteres.

pKa (Predicted)
N1 (Azetidine): ~10.0N6

(Piperidine): ~11.0

Diprotic base; exists as a

dication at physiological pH.

Structural Architecture
The molecule consists of two orthogonal rings sharing a single spiro-carbon (C4):

Ring A (4-membered): An N-methylated azetidine ring. The nitrogen is at position 1, directly

attached to the spiro center (C4).

Ring B (6-membered): A piperidine ring. The nitrogen is at position 6, separated from the

spiro center by one methylene unit (C5).
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This 1,6-diaza arrangement creates a specific distance and angle between the two nitrogen

vectors, distinct from the more common 2,7-diazaspiro[3.5]nonane (where nitrogens are further

apart) or 2,6-diazaspiro[3.5]nonane isomers.

Synthesis & Manufacturing Methodologies
The synthesis of 1,6-diazaspiro[3.5]nonane derivatives typically requires orthogonal protection

strategies to differentiate the two nitrogen atoms. The 1-methyl substituent is often introduced

early in the synthesis or via selective alkylation of the more accessible azetidine nitrogen.

Core Synthetic Pathway
The following protocol outlines a robust route to the 1-methyl scaffold, utilizing a piperidine-3-

carboxylate precursor to construct the spiro-azetidine ring.

Step-by-Step Protocol
Precursor Selection: Start with 1-Benzyl-3-carbomethoxypiperidine. The benzyl group

protects the piperidine nitrogen (N6 position).

Alpha-Alkylation:

Treat the ester with a strong base (LDA, -78°C) to generate the enolate.

Add Chloroacetonitrile or a protected amino-alkyl halide to introduce the carbon chain

required for the 4-membered ring.

Reductive Cyclization (The Critical Step):

Reduce the nitrile (if used) to a primary amine using

or Hydrogenation (

, Raney Ni).

The resulting intermediate (a gamma-amino ester) undergoes intramolecular cyclization to

form the spiro-lactam (1,6-diazaspiro[3.5]nonan-2-one).

Lactam Reduction:
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Reduce the lactam carbonyl using Borane-THF (

) or

to yield the 1-benzyl-1,6-diazaspiro[3.5]nonane.

N-Methylation (Differentiation):

The secondary amine (N1, azetidine) is now exposed.

Perform Eschweiler-Clarke methylation (Formaldehyde/Formic acid) or Reductive

Amination (HCHO,

) to install the methyl group at N1.

Final Deprotection:

Remove the benzyl group via catalytic hydrogenolysis (

, Pd/C) to liberate the N6 piperidine amine.

Result: 1-Methyl-1,6-diazaspiro[3.5]nonane.

Synthesis Workflow Diagram

Piperidine-3-carboxylate
(N-Bn protected)

Alpha-Alkylation
(LDA, Cl-CH2-CN)

C-C Bond Formation Reductive Cyclization
(Formation of Spiro-Lactam)

Ring Closure Lactam Reduction
(BH3 or LAH)

C=O -> CH2 N1-Methylation
(HCHO, NaBH(OAc)3)

N1 Functionalization 1-Methyl-1,6-diazaspiro[3.5]nonane
(Pd/C Deprotection)

N6 Deprotection

Click to download full resolution via product page

Caption: Logical synthetic flow for constructing the 1-methyl-1,6-diazaspiro[3.5]nonane core

from piperidine precursors.

Medicinal Chemistry Applications
The 1-Methyl-1,6-diazaspiro[3.5]nonane scaffold is a high-value Fsp3-rich building block. Its

primary utility lies in Scaffold Hopping, where it replaces flat, aromatic, or flexible aliphatic rings

to improve drug-like properties.
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Piperazine Bioisostere
The spirocyclic structure mimics the vector orientation of piperazine but with significant

differences:

Rigidity: The spiro fusion locks the conformation, reducing the entropic penalty upon binding

to a target protein.

Lipophilicity (LogD): The high

carbon fraction lowers the LogD compared to aromatic linkers, improving water solubility and
metabolic stability.

Basicity Modulation: The N-methyl azetidine generally has a lower pKa than a standard

secondary piperazine, which can improve membrane permeability by increasing the fraction

of neutral species at physiological pH.

Vector Analysis & Space Filling
In the 1,6-isomer, the angle between the N1 and N6 vectors is distinct.

N1 (Azetidine): Projects substituents "up" or "down" relative to the piperidine plane.

N6 (Piperidine): Projects substituents equatorially. This allows the molecule to access

binding pockets that linear linkers (like 1,4-piperidine) cannot reach.

Therapeutic Areas
GPCR Ligands: Used in the design of antagonists for chemokine receptors (e.g., CCR5,

CCR2) where the diamine core interacts with conserved aspartate residues.

Kinase Inhibitors: Serves as a solvent-exposed solubilizing group attached to the kinase

hinge-binder.

Sigma Receptors: Spirocyclic diamines are privileged structures for Sigma-1 receptor

binding, relevant in neuropathic pain and neurodegeneration research.

Analytical Characterization (Quality Control)
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To ensure the integrity of this building block in experimental workflows, the following

characterization data is expected:

NMR (DMSO-

or

):

Methyl Group: Singlet at

ppm.

Spiro Methylene (Azetidine): Multiplets at

ppm, showing roof-effect due to geminal coupling if chiral.

Piperidine Ring: Broad multiplets spanning

ppm.

Mass Spectrometry (ESI+):

Dominant peak at

.

Fragmentation often shows loss of the methyl group or ring opening of the strained

azetidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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